Cas no 353781-69-8 (Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate)
Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate
- CHEMBRDG-BB 5524390
- METHYL 2-[(3-BROMOBENZOYL)AMINO]-4,5-DIMETHYLTHIOPHENE-3-CARBOXYLATE
- methyl 2-[(3-bromobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate(SALTDATA: FREE)
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- MDL: MFCD01243541
- Inchi: InChI=1S/C15H14BrNO3S/c1-8-9(2)21-14(12(8)15(19)20-3)17-13(18)10-5-4-6-11(16)7-10/h4-7H,1-3H3,(H,17,18)
- InChI Key: MWRBBNDLMWKYOF-UHFFFAOYSA-N
- SMILES: CC1=C(SC(NC(C2=CC(Br)=CC=C2)=O)=C1C(OC)=O)C
Computed Properties
- Exact Mass: 366.98800
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
Experimental Properties
- PSA: 83.64000
- LogP: 4.23930
Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB219630-1 g |
Methyl2-[(3-bromobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate; 95% |
353781-69-8 | 1g |
€88.60 | 2023-02-05 | ||
| abcr | AB219630-1g |
Methyl2-[(3-bromobenzoyl)amino]-4,5-dimethyl-3-thiophenecarboxylate, 95%; . |
353781-69-8 | 95% | 1g |
€94.10 | 2025-03-19 | |
| A2B Chem LLC | AF67337-1g |
methyl 2-[(3-bromobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate |
353781-69-8 | 95% | 1g |
$35.00 | 2024-04-20 | |
| 1PlusChem | 1P00C6DL-1g |
methyl 2-[(3-bromobenzoyl)amino]-4,5-dimethylthiophene-3-carboxylate |
353781-69-8 | 95% | 1g |
$35.00 | 2025-02-26 | |
| Ambeed | A717154-1g |
Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate |
353781-69-8 | 95+% | 1g |
$54.0 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1394050-1g |
Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate |
353781-69-8 | 95+% | 1g |
¥613.00 | 2024-05-17 |
Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
Additional information on Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate
Recent Advances in the Study of Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS: 353781-69-8)
Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS: 353781-69-8) is a synthetic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential as a versatile intermediate in drug discovery and development. Recent studies have explored its applications in the synthesis of novel therapeutic agents, particularly in the areas of oncology and infectious diseases. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.
The compound's unique structure, featuring a bromobenzamido group and a dimethylthiophene carboxylate moiety, makes it a valuable scaffold for the design of small-molecule inhibitors. Recent research has demonstrated its efficacy in targeting specific enzymes and receptors involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported the use of Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate as a key intermediate in the synthesis of potent kinase inhibitors, which showed promising activity against certain cancer cell lines.
In addition to its role in oncology, this compound has also been investigated for its antimicrobial properties. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its potential as a precursor for the development of new antibiotics, particularly against drug-resistant bacterial strains. The study emphasized the compound's ability to disrupt bacterial cell wall synthesis, a mechanism that could be leveraged to combat antimicrobial resistance.
From a chemical synthesis perspective, recent advancements have focused on optimizing the production of Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate to improve yield and purity. A 2023 patent application detailed a novel catalytic method for its synthesis, which reduces the need for hazardous reagents and minimizes environmental impact. This development is particularly significant for large-scale pharmaceutical manufacturing, where sustainability and efficiency are critical considerations.
Looking ahead, the potential applications of Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate are expected to expand further. Ongoing research is exploring its utility in other therapeutic areas, such as neurodegenerative diseases and inflammatory disorders. Moreover, its role in the development of targeted drug delivery systems is being investigated, with preliminary results suggesting its compatibility with nanoparticle-based carriers.
In conclusion, Methyl 2-(3-bromobenzamido)-4,5-dimethylthiophene-3-carboxylate (CAS: 353781-69-8) represents a promising compound in the field of chemical biology and medicinal chemistry. Its versatility as a synthetic intermediate, combined with its demonstrated biological activities, positions it as a valuable tool for drug discovery. Future research will likely uncover additional applications and refine its synthesis and utilization, further solidifying its importance in the pharmaceutical industry.
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